Cas no 1855900-40-1 (Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1855900-40-1
• MF: C₉H₁₂N₄O₅
• MW: 256.215381622314
• MDL: MFCD29034302
• CID: 5152827
• PubChem ID: 119056216
• Update Time: 2025-10-24

Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate
• ethyl 2-[4-(aminocarbonyl)-3-nitro-1H-pyrazol-1-yl]propanoate
• STL584944
• ethyl 2-(4-carbamoyl-3-nitropyrazol-1-yl)propanoate
• Ethyl2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate
• 1H-Pyrazole-1-acetic acid, 4-(aminocarbonyl)-α-methyl-3-nitro-, ethyl ester

• MDL： MFCD29034302
• Inchi： 1S/C9H12N4O5/c1-3-18-9(15)5(2)12-4-6(7(10)14)8(11-12)13(16)17/h4-5H,3H2,1-2H3,(H2,10,14)
• InChI Key： HXJCVWVSIHHHAG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=C(C(N)=O)C([N+](=O)[O-])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• XLogP3: 0.1
• Topological Polar Surface Area: 133

Additional information on Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate

Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate (CAS No. 1855900-40-1): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate (CAS No. 1855900-40-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate is C₁₀H₁₂N₄O₅, and its molecular weight is approximately 268.23 g/mol. The compound features a pyrazole ring with a nitro group and a carbamoyl group attached to the nitrogen atoms, along with an ester functionality on the propionic acid moiety. This combination of functional groups imparts unique properties to the molecule, making it a subject of interest for both academic research and industrial applications.

In terms of synthesis, Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate can be prepared through a multi-step process involving the reaction of ethyl 2-bromopropanoate with 3-nitro-1H-pyrazole in the presence of a base, followed by the introduction of the carbamoyl group via an amidation reaction. The detailed synthetic route has been reported in several peer-reviewed journals, highlighting the importance of optimizing reaction conditions to achieve high yields and purity.

Recent studies have explored the biological activities of Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models, further supporting its therapeutic potential.

Beyond its biological applications, Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate has also been investigated for its use in materials science. The presence of the nitro and carbamoyl groups imparts unique electronic properties to the molecule, making it a promising candidate for the development of novel materials with enhanced conductivity and stability. Research in this area is still in its early stages, but initial results are promising.

The safety profile of Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, Ethyl 2-(4-carbamoyl-3-nitro-1H-pyrazol-1-yl)propanoate (CAS No. 1855900-40-1) is a versatile compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an exciting subject for ongoing research in both pharmaceuticals and materials science. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, further expanding its utility and impact.